N'-[(E)-(2,3-dibromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-(2,5-dichlorophenoxy)acetohydrazide N'-[(E)-(2,3-dibromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-(2,5-dichlorophenoxy)acetohydrazide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0433585
InChI: InChI=1S/C16H12Br2Cl2N2O4/c1-25-12-4-8(14(17)15(18)16(12)24)6-21-22-13(23)7-26-11-5-9(19)2-3-10(11)20/h2-6,24H,7H2,1H3,(H,22,23)/b21-6+
SMILES: COC1=C(C(=C(C(=C1)C=NNC(=O)COC2=C(C=CC(=C2)Cl)Cl)Br)Br)O
Molecular Formula: C16H12Br2Cl2N2O4
Molecular Weight: 527g/mol

N'-[(E)-(2,3-dibromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-(2,5-dichlorophenoxy)acetohydrazide

CAS No.:

Cat. No.: VC0433585

Molecular Formula: C16H12Br2Cl2N2O4

Molecular Weight: 527g/mol

* For research use only. Not for human or veterinary use.

N'-[(E)-(2,3-dibromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-(2,5-dichlorophenoxy)acetohydrazide -

Specification

Molecular Formula C16H12Br2Cl2N2O4
Molecular Weight 527g/mol
IUPAC Name N-[(E)-(2,3-dibromo-4-hydroxy-5-methoxyphenyl)methylideneamino]-2-(2,5-dichlorophenoxy)acetamide
Standard InChI InChI=1S/C16H12Br2Cl2N2O4/c1-25-12-4-8(14(17)15(18)16(12)24)6-21-22-13(23)7-26-11-5-9(19)2-3-10(11)20/h2-6,24H,7H2,1H3,(H,22,23)/b21-6+
Standard InChI Key IGNJZYCGLVDUEY-AERZKKPOSA-N
SMILES COC1=C(C(=C(C(=C1)C=NNC(=O)COC2=C(C=CC(=C2)Cl)Cl)Br)Br)O

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